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Compound of Interest

Compound Name: 1,7-Heptanediol

Cat. No.: B042083 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling points of

1,7-Heptanediol, tailored for researchers, scientists, and professionals in drug development.

This document outlines key quantitative data, detailed experimental protocols for the

determination of these properties, and a logical workflow for these experimental processes.

Physicochemical Data of 1,7-Heptanediol
1,7-Heptanediol is an organic compound with the chemical formula C₇H₁₆O₂. It is also known

as heptamethylene glycol. The physical properties of this compound, specifically its melting and

boiling points, are critical for its application in various fields, including its use as a solvent,

plasticizer, and as an intermediate in chemical synthesis.

The following table summarizes the reported melting and boiling points for 1,7-Heptanediol
from various sources.
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Property Value Reference

Melting Point 17-19 °C [1][2]

18 °C [3]

17°C to 18°C [4]

Boiling Point 259 °C [1][2]

261 °C [3]

258°C to 260°C [4]

Experimental Protocols for Determination of Melting
and Boiling Points
The determination of the melting and boiling points of a substance like 1,7-Heptanediol is a

fundamental laboratory practice to ascertain its purity and identity. Below are detailed

methodologies for these key experiments.

2.1. Determination of Melting Point

The melting point of a compound is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

The presence of impurities typically depresses and broadens the melting point range.

A common method for determining the melting point involves using a capillary tube within a

calibrated heating apparatus.

Materials and Apparatus:

1,7-Heptanediol sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or DigiMelt) or an oil bath setup

Thermometer
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Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: A small amount of the 1,7-Heptanediol is placed on a clean, dry

surface and crushed into a fine powder if necessary. The open end of a capillary tube is

pushed into the powder. The tube is then tapped gently on a hard surface to pack the sample

into the sealed end. The sample should fill the tube to a height of 1-2 mm.[5]

Apparatus Setup: The filled capillary tube is placed into the sample holder of the melting

point apparatus alongside a calibrated thermometer.[6] If using an oil bath, the capillary tube

is attached to the thermometer with a rubber band, ensuring the sample and the

thermometer bulb are at the same level.[7]

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,

especially when approaching the expected melting point.[7] Constant stirring of the oil bath is

necessary to ensure a uniform temperature.[5]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid sample has turned

into a clear liquid is recorded as the end of the melting range.[8] For pure compounds, this

range is typically narrow (0.5-1°C).[8]

2.2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure, causing the liquid to change into a gas.

A common laboratory method for determining the boiling point is through simple distillation.

Materials and Apparatus:

1,7-Heptanediol sample

Distillation flask (round-bottom flask)

Condenser
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Receiving flask

Thermometer and adapter

Heating mantle or water/oil bath

Boiling chips

Procedure:

Apparatus Assembly: The distillation apparatus is assembled. The 1,7-Heptanediol sample

is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

Thermometer Placement: The thermometer is positioned in the neck of the distillation flask

so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, and the temperature

on the thermometer will increase.

Observation and Recording: The temperature is recorded when it stabilizes, which occurs as

the vapor continuously surrounds the thermometer bulb and begins to condense in the

condenser. This stable temperature is the boiling point of the liquid.[7] The distillation is

stopped when a small amount of liquid remains in the flask.[7]

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical compound like 1,7-Heptanediol.
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Caption: Workflow for determining the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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